2-Methyl-2-(tetrahydro-pyran-4-ylsulfanyl)-propionic acid ethyl ester

• Molecular Formula: C11H20O3S
• Molecular Weight: 232.34 g/mol
• IUPAC Name: ethyl 2-methyl-2-(oxan-4-ylsulfanyl)propanoate
• InChI: InChI=1S/C11H20O3S/c1-4-14-10(12)11(2,3)15-9-5-7-13-8-6-9/h9H,4-8H2,1-3H3
• InChI Key: VNVMHPOWFHEEOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)SC1CCOCC1

Description

2-Methyl-2-(tetrahydro-pyran-4-ylsulfanyl)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C11H20O3S and its molecular weight is 232.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 153 g (0.96 mol) of thioacetic acid S-(tetrahydro-pyran-4-yl)ester in ethanol (3.5 L) is degassed with nitrogen over 0.5 h and 125 g (2.23 mol) of KOH are added. Then a solution of 250 mL (1.68 mol) of ethyl α-bromoisobutyrate in EtOH (1 L) are added over 0.5 h, during which the temperature increased to 40° C. The reaction is stirred for 18 h at room temperature under a nitrogen atmosphere. The reaction mixture is filtered, the solid is washed with ethanol (0.5 L) and the filtrate is concentrated under reduced pressure. The crude material is dryloaded onto silica and purified by dry-flash column chromatography (silica, eluent: n-heptanes, 2-10% ethyl acetate) to afford 158 g of 2-methyl-2-(tetrahydro-pyran-4-ylsulfanyl)-propionic acid ethyl ester as an orange-brown oil. Yield: 71%; ES-MS: m/z 233 [M+H]